Cas no 2092860-69-8 (5-bromo-2-chloro-6-methylquinoline-4-carboxylic acid)

• Product Name: 5-bromo-2-chloro-6-methylquinoline-4-carboxylic acid
• CAS No: 2092860-69-8
• MF: C₁₁H₇BrClNO₂
• MW: 300.535781145096
• CID: 5239976
• Update Time: 2025-05-20

5-bromo-2-chloro-6-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylic acid, 5-bromo-2-chloro-6-methyl-
• 5-bromo-2-chloro-6-methylquinoline-4-carboxylic acid

• Inchi： 1S/C11H7BrClNO2/c1-5-2-3-7-9(10(5)12)6(11(15)16)4-8(13)14-7/h2-4H,1H3,(H,15,16)
• InChI Key： WQEABKOFVWOTCG-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Br)C(C)=CC=2)C(C(O)=O)=CC=1Cl

Additional information on 5-bromo-2-chloro-6-methylquinoline-4-carboxylic acid

5-Bromo-2-Chloro-6-Methylquinoline-4-Carboxylic Acid: A Comprehensive Overview

5-Bromo-2-Chloro-6-Methylquinoline-4-Carboxylic Acid, also known by its CAS number 2092860-69-8, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the family of quinoline derivatives, which are widely studied for their unique electronic properties and structural versatility. The molecule consists of a quinoline ring system with substituents at positions 4, 5, and 6, including a bromine atom at position 5, a chlorine atom at position 2, and a methyl group at position 6. The carboxylic acid group at position 4 adds to the compound's functional diversity, making it a valuable building block for further chemical modifications.

The synthesis of 5-Bromo-2-Chloro-6-Methylquinoline-4-Carboxylic Acid typically involves multi-step organic reactions, often starting from simpler quinoline precursors. Recent advancements in synthetic chemistry have enabled more efficient routes to prepare this compound, leveraging catalytic systems and optimized reaction conditions to enhance yield and purity. Researchers have explored various strategies, including nucleophilic aromatic substitution, electrophilic substitution, and coupling reactions, to construct the desired substituents on the quinoline ring.

The physical and chemical properties of this compound are highly influenced by its substituents. The presence of electron-withdrawing groups like bromine and chlorine increases the compound's electrophilicity, making it more reactive in certain chemical transformations. The methyl group at position 6 introduces steric effects that can influence the molecule's conformation and reactivity. The carboxylic acid group imparts acidic properties, enabling the compound to participate in hydrogen bonding and other intermolecular interactions.

Recent studies have highlighted the potential of 5-Bromo-2-Chloro-6-Methylquinoline-4-Carboxylic Acid in drug discovery and materials science. In medicinal chemistry, this compound has been investigated as a potential lead for developing new therapeutic agents targeting specific biological pathways. Its structural features make it an attractive candidate for modifying pharmacokinetic properties such as solubility and bioavailability.

In materials science, researchers have explored the use of this compound in constructing advanced materials with tailored electronic properties. For instance, its ability to form self-assembled monolayers or incorporate into polymer frameworks has been studied for applications in sensors, electronics, and energy storage devices.

The latest research on this compound has focused on understanding its photophysical properties under different conditions. Studies have shown that the substituents on the quinoline ring significantly influence the absorption and emission spectra of the molecule, making it a promising candidate for applications in optoelectronics.

In conclusion, 5-Bromo-2-Chloro-6-Methylquinoline-4-Carboxylic Acid is a versatile organic compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in chemistry and related fields.